Cas no 62507-96-4 (Butanoic acid, 4-amino-, dodecyl ester)
62507-96-4 structure
Product Name:Butanoic acid, 4-amino-, dodecyl ester
CAS No:62507-96-4
MF:C16H33NO2
MW:271.438725233078
CID:442290
PubChem ID:71385737
Update Time:2025-04-19
Butanoic acid, 4-amino-, dodecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-amino-, dodecyl ester
- dodecyl 4-aminobutanoate
- 62507-96-4
- DTXSID40807954
-
- Inchi: 1S/C16H33NO2/c1-2-3-4-5-6-7-8-9-10-11-15-19-16(18)13-12-14-17/h2-15,17H2,1H3
- InChI Key: PBXGSZBSPPAMEL-UHFFFAOYSA-N
- SMILES: O(C(CCCN)=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 271.25129
- Monoisotopic Mass: 271.251129295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
Butanoic acid, 4-amino-, dodecyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
62507-96-4 (Butanoic acid, 4-amino-, dodecyl ester) Related Products
- 1117-66-4(Ethyl 7-aminoheptanoate)
- 371-34-6(Ethyl 6-aminohexanoate)
- 2780-89-4(methyl 6-aminohexanoate)
- 1190-69-8(Ethyl 6-amino-6-oxohexanoate)
- 39979-08-3(methyl 7-aminoheptanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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